N-(5-bromopyridin-2-yl)-5-chloro-2-methylsulfanylpyrimidine-4-carboxamide

• IUPAC Name: N-(5-bromopyridin-2-yl)-5-chloro-2-methylsulfanylpyrimidine-4-carboxamide
• InChI: InChI=1S/C11H8BrClN4OS/c1-19-11-15-5-7(13)9(17-11)10(18)16-8-3-2-6(12)4-14-8/h2-5H,1H3,(H,14,16,18)
• InChI Key: ONYZCXBLIKDXCU-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=C(C(=N1)C(=O)NC2=NC=C(C=C2)Br)Cl
• Molecular Formula: C11H8BrClN4OS
• Molecular Weight: 359.63 g/mol
• CAS No.: 898647-11-5

Description

N-(5-bromopyridin-2-yl)-5-chloro-2-methylsulfanylpyrimidine-4-carboxamide is a useful research compound. Its molecular formula is C11H8BrClN4OS and its molecular weight is 359.63. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Methods

An efficient synthesis route for 5-bromo-2-methoxy-6-methylaminopyridine-3-carboxylic acid, a related compound with potential applications in receptor antagonism, showcases the chemical versatility and potential for creating complex molecules for various scientific applications. This process involves a series of reactions starting from methyl 2,6-difluoropyridine-3-carboxylate, highlighting the compound's utility in synthesizing receptor antagonists (Hirokawa, Horikawa, & Kato, 2000).

Spectroscopic Characterization and Crystal Structure

The spectroscopic characterization and crystal structure of a closely related compound, 5-bromo-1-(2-cyano-pyridin-4-yl)-1H-indazole-3-carboxylic acid diethylamide, have been thoroughly studied. This research provides a foundation for understanding the structural and electronic properties of similar compounds, essential for their potential applications in scientific research (Anuradha et al., 2014).

Radioligand Imaging Applications

The synthesis of MK-1064, a compound utilized in PET radioligand imaging for orexin-2 receptor, demonstrates the potential for N-(5-bromopyridin-2-yl)-5-chloro-2-methylsulfanylpyrimidine-4-carboxamide derivatives in medical imaging and diagnostic research. This example illustrates the compound's relevance in developing imaging agents for neurological receptors (Gao, Wang, & Zheng, 2016).

Heterocyclic Synthesis and Anticancer Agents

The synthetic utility of related compound structures in heterocyclic synthesis has been explored, with applications in creating new thienopyrimidines with potential anticancer and anti-5-lipoxygenase activities. Such research underscores the compound's role in developing new therapeutic agents (Madkour et al., 2009).

Antibacterial and Antihypertensive Agents

Investigations into the synthesis and biological evaluation of novel pyrazolopyrimidines derivatives highlight the compound's potential in creating antibacterial and anti-5-lipoxygenase agents, offering new avenues for antibiotic and antihypertensive drug development (Rahmouni et al., 2016).